1-{3-[(2-chlorophenoxy)methyl]benzoyl}piperidine

• IUPAC Name: [3-[(2-chlorophenoxy)methyl]phenyl]-piperidin-1-ylmethanone
• InChI: InChI=1S/C19H20ClNO2/c20-17-9-2-3-10-18(17)23-14-15-7-6-8-16(13-15)19(22)21-11-4-1-5-12-21/h2-3,6-10,13H,1,4-5,11-12,14H2
• InChI Key: GELXYNKOMMJDNP-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)C2=CC=CC(=C2)COC3=CC=CC=C3Cl
• Molecular Formula: C19H20ClNO2
• Molecular Weight: 329.8 g/mol

Description

1-{3-[(2-chlorophenoxy)methyl]benzoyl}piperidine, also known as CPP, is a synthetic compound that has been widely used in scientific research for its unique properties. CPP is a small molecule that can cross the blood-brain barrier, making it an ideal tool for studying the central nervous system. In

Mechanism of Action

1-{3-[(2-chlorophenoxy)methyl]benzoyl}piperidine acts as a competitive antagonist at the N-methyl-D-aspartate (NMDA) receptor, a type of glutamate receptor. By blocking the NMDA receptor, this compound can modulate the release of neurotransmitters and affect synaptic plasticity. This mechanism of action has been linked to the effects of this compound on drug addiction and learning and memory.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In addition to its effects on neurotransmitter release and synaptic plasticity, this compound has been shown to increase the expression of certain genes involved in learning and memory. This compound has also been shown to have neuroprotective effects, protecting neurons from damage caused by oxidative stress and other insults.

Advantages and Limitations for Lab Experiments

1-{3-[(2-chlorophenoxy)methyl]benzoyl}piperidine has several advantages for lab experiments. Its ability to cross the blood-brain barrier makes it an ideal tool for studying the central nervous system. This compound is also relatively easy to synthesize and purify, making it readily available for research. However, this compound does have some limitations. Its effects on the NMDA receptor are not specific to a particular subunit, which can make it difficult to interpret results. Additionally, this compound has a relatively short half-life, which can limit its usefulness in certain experiments.

Future Directions

There are several future directions for research involving 1-{3-[(2-chlorophenoxy)methyl]benzoyl}piperidine. One area of interest is the development of new drugs for addiction and other neurological disorders based on the mechanism of action of this compound. Another area of interest is the development of new imaging techniques to study the effects of this compound on the brain. Finally, there is interest in exploring the effects of this compound on other neurotransmitter systems and receptors to better understand its overall impact on brain function.
Conclusion:
In conclusion, this compound, or this compound, is a synthetic compound that has been widely used in scientific research for its unique properties. This compound has been shown to have a variety of biochemical and physiological effects, and its mechanism of action has been linked to drug addiction and learning and memory. While this compound has some limitations, it remains a valuable tool for studying the central nervous system. Future research will continue to explore the potential of this compound for developing new treatments for neurological disorders and improving our understanding of brain function.

Synthesis Methods

The synthesis of 1-{3-[(2-chlorophenoxy)methyl]benzoyl}piperidine involves several steps. The starting material is 2-chlorobenzoyl chloride, which is reacted with piperidine to form 2-chlorobenzoylpiperidine. This intermediate is then reacted with 2-chlorophenol in the presence of a base to form this compound. The final product is purified by column chromatography to obtain pure this compound.

Scientific Research Applications

1-{3-[(2-chlorophenoxy)methyl]benzoyl}piperidine has been used in a variety of scientific research applications, including studies on neurotransmitter release, synaptic plasticity, and drug addiction. This compound has been shown to enhance the release of dopamine and glutamate, two important neurotransmitters involved in reward and learning. This property of this compound has been used to study the mechanisms of drug addiction and to develop new treatments for addiction.